Cas no 885521-19-7 (4-METHOXY-3,6-DICARBOXYLIC ACID-(1H)INDAZOLE 6-METHYL ESTER)

• Product name: 4-METHOXY-3,6-DICARBOXYLIC ACID-(1H)INDAZOLE 6-METHYL ESTER
• CAS No: 885521-19-7
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207
• CID: 3031129
• PubChem ID: 24728191

4-METHOXY-3,6-DICARBOXYLIC ACID-(1H)INDAZOLE 6-METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-3,6-DICARBOXYLIC ACID-(1H)INDAZOLE 6-METHYL ESTER
• 885521-19-7
• 4-Methoxy-6-(methoxycarbonyl)-1H-indazole-3-carboxylic acid
• 4-methoxy-6-methoxycarbonyl-1H-indazole-3-carboxylic acid

• Inchi： InChI=1S/C11H10N2O5/c1-17-7-4-5(11(16)18-2)3-6-8(7)9(10(14)15)13-12-6/h3-4H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： PYRSPNUBHXCNGW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 250.05897142Da
• Monoisotopic Mass: 250.05897142Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų